1-(cyclohexylmethyl)-6-oxo-N-[2-(1H-pyrazol-1-yl)ethyl]-3-piperidinecarboxamide

• IUPAC Name: 1-(cyclohexylmethyl)-6-oxo-N-(2-pyrazol-1-ylethyl)piperidine-3-carboxamide
• InChI: InChI=1S/C18H28N4O2/c23-17-8-7-16(14-21(17)13-15-5-2-1-3-6-15)18(24)19-10-12-22-11-4-9-20-22/h4,9,11,15-16H,1-3,5-8,10,12-14H2,(H,19,24)
• InChI Key: DVNXWXAEPMDORY-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)CN2CC(CCC2=O)C(=O)NCCN3C=CC=N3
• Molecular Formula: C18H28N4O2
• Molecular Weight: 332.4 g/mol

Description

1-(cyclohexylmethyl)-6-oxo-N-[2-(1H-pyrazol-1-yl)ethyl]-3-piperidinecarboxamide is a compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. The compound is a member of the piperidinecarboxamide family, which is known for its diverse pharmacological properties.

Mechanism of Action

The mechanism of action of 1-(cyclohexylmethyl)-6-oxo-N-[2-(1H-pyrazol-1-yl)ethyl]-3-piperidinecarboxamide is not fully understood. However, it is believed that the compound exerts its pharmacological effects by modulating the activity of various signaling pathways in the body. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the inflammatory response.
Biochemical and Physiological Effects:
Studies have shown that 1-(cyclohexylmethyl)-6-oxo-N-[2-(1H-pyrazol-1-yl)ethyl]-3-piperidinecarboxamide has a number of biochemical and physiological effects. The compound has been found to reduce inflammation and pain in animal models. It has also been shown to inhibit the growth of cancer cells in vitro. In addition, the compound has been studied for its potential neuroprotective effects.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-(cyclohexylmethyl)-6-oxo-N-[2-(1H-pyrazol-1-yl)ethyl]-3-piperidinecarboxamide in lab experiments is its diverse pharmacological properties. The compound has been found to possess anti-inflammatory, analgesic, and anti-tumor properties, which makes it a useful tool for studying various biological processes. However, one limitation of using the compound in lab experiments is its potential toxicity. Further studies are needed to determine the safe dosage and duration of treatment.

Future Directions

There are several future directions for the study of 1-(cyclohexylmethyl)-6-oxo-N-[2-(1H-pyrazol-1-yl)ethyl]-3-piperidinecarboxamide. One area of research could be the development of novel derivatives of the compound with improved pharmacological properties. Another direction could be the study of the compound's potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Additionally, the compound could be studied for its potential use in the treatment of other inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

Synthesis Methods

The synthesis of 1-(cyclohexylmethyl)-6-oxo-N-[2-(1H-pyrazol-1-yl)ethyl]-3-piperidinecarboxamide is a multi-step process that involves the use of various reagents and catalysts. The first step involves the synthesis of 1-(cyclohexylmethyl)-6-oxo-3-piperidinecarboxylic acid by reacting cyclohexylmethylamine with ethyl acetoacetate in the presence of a base. The resulting product is then reacted with 2-bromoethyl pyrazole in the presence of a palladium catalyst to obtain the desired compound.

Scientific Research Applications

1-(cyclohexylmethyl)-6-oxo-N-[2-(1H-pyrazol-1-yl)ethyl]-3-piperidinecarboxamide has shown promising results in various scientific research studies. The compound has been found to possess anti-inflammatory, analgesic, and anti-tumor properties. It has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.